2-(4-chlorophenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H17ClN2O2S/c1-10-2-7-13-14(8-10)22-16(18-13)19-15(20)9-21-12-5-3-11(17)4-6-12/h3-6,10H,2,7-9H2,1H3,(H,18,19,20)
• InChI Key: TYQHZBNOXPJRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

2-(4-chlorophenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H17ClN2O2S and its molecular weight is 336.83. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research has focused on the spectroscopic and quantum mechanical properties of benzothiazolinone acetamide analogs. These studies have led to insights into their potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and free energy of electron injection. The non-linear optical (NLO) activity of these compounds indicates their potential in various photovoltaic applications. Molecular docking studies have also explored their interactions with biological molecules like Cyclooxygenase 1 (COX1), suggesting potential bioactivity (Mary et al., 2020).

Antitumor Activity Evaluation

Derivatives of benzothiazole have been synthesized and evaluated for their antitumor activity. These compounds, featuring different heterocyclic ring systems, have shown considerable anticancer activity against a range of cancer cell lines, highlighting their potential in cancer research (Yurttaş et al., 2015).

Intramolecular Cyclization for Synthesis of Heterocyclic Compounds

The reaction of chloro-N-oxoalkenyl acetamides with various thiones has been studied for the synthesis of pyridin-2(1H)-ones. These synthetic approaches offer a pathway to create diverse heterocyclic compounds with potential applications in medicinal chemistry and materials science (Savchenko et al., 2020).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

Studies on the structure-activity relationships of benzothiazole derivatives have led to the identification of potent inhibitors of PI3Kα and mTOR, with implications for cancer therapy. These findings underscore the therapeutic potential of these compounds in targeting key signaling pathways involved in cancer progression (Stec et al., 2011).